Cas no 2770359-02-7 (Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate
• CAS No: 2770359-02-7
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 6270375
• PubChem ID: 165466099
• Update Time: 2025-05-28

Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37394947
• tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate
• 2770359-02-7
• Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate

• Inchi： 1S/C9H12F3NO3/c1-8(2,3)16-7(15)13-4-5(14)6(13)9(10,11)12/h6H,4H2,1-3H3
• InChI Key： TVLOZHADRHNSSW-UHFFFAOYSA-N
• SMILES： FC(C1C(CN1C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate (CAS: 2770359-02-7) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate (CAS: 2770359-02-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This β-lactam derivative, characterized by a trifluoromethyl group at the 2-position and a tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel antibiotics, enzyme inhibitors, and other therapeutic agents.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of β-lactamase inhibitors. The trifluoromethyl group enhances the electrophilicity of the β-lactam ring, making it more reactive towards nucleophilic attack by serine residues in β-lactamases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate exhibited potent inhibitory activity against extended-spectrum β-lactamases (ESBLs), which are a major cause of antibiotic resistance in pathogenic bacteria.

In addition to its applications in antibiotic development, this compound has also been investigated for its potential in targeted drug delivery systems. Researchers have utilized its Boc-protected amine functionality to conjugate with various drug molecules, enabling controlled release under physiological conditions. A recent study in Advanced Drug Delivery Reviews highlighted the use of this compound in the design of pH-sensitive prodrugs, which release active therapeutic agents specifically in the acidic microenvironment of tumor tissues.

Furthermore, the structural motif of Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate has been incorporated into the design of covalent inhibitors for proteases and kinases. The trifluoromethyl group's electron-withdrawing properties stabilize the transition state during enzyme inhibition, enhancing binding affinity. A 2024 paper in ACS Chemical Biology reported the successful development of a covalent inhibitor for SARS-CoV-2 main protease using this compound as a key building block, demonstrating its relevance in antiviral drug discovery.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as described in a 2023 Organic Process Research & Development article. The authors optimized the reaction conditions to achieve higher yields and purity, facilitating its broader adoption in pharmaceutical research.

In conclusion, Tert-butyl 3-oxo-2-(trifluoromethyl)azetidine-1-carboxylate (CAS: 2770359-02-7) represents a valuable scaffold in modern drug discovery, with applications ranging from antibiotic development to targeted therapies. Ongoing research continues to explore its full potential, particularly in addressing emerging challenges in infectious diseases and oncology. Future studies may focus on expanding its utility in other therapeutic areas and further optimizing its synthetic accessibility for industrial-scale production.